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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for ditetradecyl sebacate is not readily available in

scientific literature. The following application notes and protocols are based on the known

properties of structurally similar long-chain diester emollients, such as myristyl myristate, and

established methodologies for evaluating topical preparations. Myristyl myristate is the ester of

myristyl alcohol and myristic acid, both C14 fatty chains, making it a relevant surrogate for

inferring the properties of ditetradecyl sebacate (the diester of sebacic acid and tetradecyl

[myristyl] alcohol).

Introduction to Ditetradecyl Sebacate
Ditetradecyl sebacate is a diester of sebacic acid and tetradecyl alcohol. Based on its

chemical structure, it is predicted to be a waxy solid at room temperature with a melting point

near skin temperature. This characteristic suggests its utility as a luxurious emollient in topical

formulations. Emollients are crucial ingredients in skincare and topical drug delivery systems,

primarily functioning to soften and smooth the skin by forming a protective barrier that reduces

water loss.

Key Inferred Functions:

Emollient: Provides a soft, smooth, and non-greasy feel to the skin.
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Occlusive Agent: Forms a thin, protective layer on the skin's surface to prevent

transepidermal water loss (TEWL).

Texture Enhancer: Contributes to the viscosity and spreadability of creams and lotions.

Stabilizer: Can help to stabilize oil-in-water and water-in-oil emulsions.

Physicochemical Properties (Inferred and
Comparative Data)
Quantitative data for ditetradecyl sebacate is not available. The following table summarizes

the properties of the structurally similar emollient, myristyl myristate, and related sebacate

esters for reference.
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Property
Myristyl
Myristate
(Reference)

Diethyl
Sebacate
(Reference)

Dioctyl
Sebacate
(Reference)

Ditetradecyl
Sebacate
(Predicted)

INCI Name Myristyl Myristate Diethyl Sebacate Dioctyl Sebacate
Ditetradecyl

Sebacate

Chemical

Formula
C₂₈H₅₆O₂ C₁₄H₂₆O₄ C₂₆H₅₀O₄ C₃₄H₆₆O₄

Molecular Weight 424.7 g/mol 258.36 g/mol 426.67 g/mol ~538.9 g/mol

Appearance

White to

yellowish waxy

solid

Colorless to pale

yellow liquid

Clear, pale

yellow liquid

White to off-white

waxy solid

Melting Point
~38 °C (100.4

°F)
1-2 °C -48 °C

Likely near body

temperature

(e.g., 35-45 °C)

Solubility Oil Soluble
Soluble in

alcohol and ether

Soluble in

organic solvents

Oil Soluble;

Insoluble in

water

Key Function
Emollient,

Thickener

Emollient,

Solvent

Emollient,

Plasticizer

Emollient,

Occlusive Agent,

Texture

Enhancer

Application in Topical Formulations
Ditetradecyl sebacate is anticipated to be a valuable addition to a variety of topical

preparations due to its inferred emollient and occlusive properties. Its waxy nature and melt-on-

contact characteristic can enhance the sensory experience of a product.

Moisturizing Creams and Lotions: Its primary application would be to improve skin hydration

and provide a substantive, protective feel.

Barrier Repair Formulations: The occlusive film-forming ability can help restore the skin's

natural barrier function.
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Color Cosmetics (e.g., Foundations, Lipsticks): Can improve spreadability and provide a

smooth application.

Topical Drug Delivery: As a lipophilic vehicle, it may aid in the solubilization and penetration

of certain active pharmaceutical ingredients (APIs).

Experimental Protocols
The following protocols are standard methodologies for evaluating the performance of a novel

emollient like ditetradecyl sebacate in a topical formulation.

Protocol for Evaluating Skin Hydration (Corneometry)
Objective: To quantify the hydrating effect of a topical formulation containing ditetradecyl
sebacate on the stratum corneum.

Materials:

Corneometer® (e.g., CM 825, Courage + Khazaka)

Test formulation with Ditetradecyl Sebacate (e.g., 5% w/w in a base cream)

Placebo formulation (base cream without the emollient)

Untreated control site

Human volunteers (n ≥ 10) with healthy skin on the volar forearm

Controlled environment room (20-22°C, 40-60% RH)

Methodology:

Acclimatization: Volunteers acclimatize in the controlled environment room for at least 20

minutes.

Baseline Measurement: Three baseline corneometer readings are taken from marked 2x2

cm test sites on the volar forearm for each condition (test, placebo, untreated).
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Product Application: A standardized amount of the test and placebo formulations (e.g., 2

mg/cm²) is applied to the respective test sites. One site remains untreated.

Post-Application Measurements: Corneometer readings are taken at predefined time points

(e.g., 1, 2, 4, and 8 hours) after product application.

Data Analysis: The change in skin hydration from baseline is calculated for each time point

and for each condition. Statistical analysis (e.g., ANOVA) is performed to determine the

significance of the results.

Protocol for Evaluating Transepidermal Water Loss
(TEWL)
Objective: To assess the occlusive properties of a formulation containing ditetradecyl
sebacate by measuring its effect on TEWL.[1][2][3]

Materials:

Tewameter® (e.g., TM 300, Courage + Khazaka)

Test formulation with Ditetradecyl Sebacate

Placebo formulation

Untreated control site

Human volunteers

Controlled environment room

Methodology:

Acclimatization and Baseline: Follow the same initial procedure as for corneometry to

establish baseline TEWL readings for each test site.[3]

Product Application: Apply the test and placebo formulations as described previously.
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Post-Application Measurements: Measure TEWL at the same time points as the hydration

study. The probe should be held gently on the skin until a stable reading is obtained.[2]

Data Analysis: A decrease in TEWL compared to the baseline and the untreated site

indicates an occlusive effect.[3] Calculate the percentage reduction in TEWL and perform

statistical analysis.

Protocol for Sensory Panel Evaluation
Objective: To characterize the sensory attributes of a formulation containing ditetradecyl
sebacate.

Materials:

Test formulation with Ditetradecyl Sebacate

Placebo formulation

Trained sensory panelists (n ≥ 10)

Standardized sensory attribute questionnaire (e.g., rating scales for greasiness, stickiness,

smoothness, absorbency, and after-feel)

Controlled environment for application

Methodology:

Panelist Training: Panelists are trained on the definitions of each sensory attribute and the

use of the rating scale.

Sample Blinding: Samples are presented to the panelists in a blinded and randomized order.

Application: Panelists apply a standardized amount of each formulation to a designated area

of their skin (e.g., forearm).

Evaluation: Panelists evaluate the sensory attributes at different time points (e.g., during

application, 1 minute after, and 10 minutes after) and record their ratings on the

questionnaire.
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Data Analysis: The mean scores for each attribute are calculated and statistically compared

between the test and placebo formulations. The results can be visualized using a spider-web

chart.

Protocol for Formulation Stability Testing
Objective: To assess the physical and chemical stability of a topical formulation containing

ditetradecyl sebacate under accelerated conditions, following ICH guidelines.[4][5][6]

Materials:

Test formulation in its final packaging

Stability chambers with controlled temperature and humidity (e.g., 40°C ± 2°C / 75% RH ±

5% RH)[4]

Refrigerator (5°C ± 3°C)

Room temperature storage (25°C ± 2°C / 60% RH ± 5% RH)[5]

Viscometer, pH meter, microscope

Methodology:

Initial Analysis (Time 0): The formulation is tested for its initial physicochemical properties:

Macroscopic evaluation: Color, odor, appearance, phase separation.

Microscopic evaluation: Droplet size and distribution for emulsions.

Physical tests: pH, viscosity.

Chemical tests: Assay of the active ingredient (if applicable).

Stability Storage: Samples are placed in the different storage conditions.

Time-Point Testing: The analyses from step 1 are repeated at specified time points (e.g., 1,

2, 3, and 6 months for accelerated studies).[5]
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Freeze-Thaw Cycling: Samples are subjected to several cycles of freezing and thawing (e.g.,

24 hours at -10°C followed by 24 hours at 25°C) to assess emulsion stability.

Data Analysis: The results at each time point are compared to the initial data. Any significant

changes in the parameters may indicate instability.
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Caption: Synthesis of Ditetradecyl Sebacate.
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Emollient Evaluation Workflow
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Caption: Workflow for evaluating emollients.
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Caption: Emollient effect on skin barrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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